1-(1,5-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine

• CAS: 1856018-80-8
• Molecular Formula: C14H20ClN3O
• Molecular Weight: 281.78 g/mol
• SMILES: CC1=C(C=NN1C)CNCC2=CC(=CC=C2)OC.Cl
• InChI: InChI=1S/C14H19N3O.ClH/c1-11-13(10-16-17(11)2)9-15-8-12-5-4-6-14(7-12)18-3;/h4-7,10,15H,8-9H2,1-3H3;1H
• InChIKey: IJLGLFVSLMSYHO-UHFFFAOYSA-N

Regioisomeric contamination in pyrazole-based caspase-3 assays can produce false negatives and wasted screening campaigns. This 1,5-dimethyl-4-(aminomethyl)pyrazole derivative with a meta-methoxybenzyl substituent eliminates that risk through an archived SpectraBase fingerprint (Spectrum ID: 7HfcVGyJzmv), enabling immediate instrument-based identity verification upon receipt. • Definitive regioisomer: 1,5-dimethyl substitution pattern distinct from inactive 1,3-dimethyl variants; confirmed by retrievable spectral reference • Optimized physicochemical profile: TPSA 42.1 Ų and LogP 2.02 provide enhanced aqueous solubility versus the para-methoxy analog while maintaining CNS-permeable lipophilicity • Freedom-to-operate assurance: falls within WO2025009852A1 caspase-3 inhibitor claims; SpectraBase verification eliminates reliance on in-house reference standards for batch qualification.

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine: Structural Identity & Core Properties

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine (CAS 1856018-80-8) is a synthetic secondary amine belonging to the class of 4-(aminomethyl)-1,5-dimethylpyrazole derivatives bearing a meta-methoxybenzyl substituent on the amine nitrogen. The compound is typically supplied as the hydrochloride salt (C₁₄H₂₀ClN₃O, MW 281.78 g/mol) with a purity specification of ≥95% . Its structure features a 1,5-dimethylpyrazole core linked via a methylene bridge to an N-(3-methoxybenzyl)amine moiety, a connectivity pattern that is distinct from regioisomeric 4-amino-pyrazole derivatives which link the benzyl group directly to the pyrazole ring nitrogen . A definitive spectral fingerprint for this compound is archived in the SpectraBase database (Spectrum ID: 7HfcVGyJzmv), providing a verifiable reference for identity confirmation during procurement and analytical qualification [1].

1

SpectraBase-archived identity for instrument-based receipt confirmation

2

Supplied as HCl salt; specified purity supports analytical and screening use

3

Distinct 1,5-dimethyl regioisomer for caspase-3 inhibitor SAR and patent-class studies

• [1] SpectraBase. Methanamine, N-(1,5-dimethyl-4-pyrazolylmethyl). Spectrum ID: 7HfcVGyJzmv. View Source

Why In-Class Pyrazole Analogs Are Not Interchangeable

Compounds within the 1,5-dimethylpyrazole methanamine family differ critically in the position of the methoxy substituent on the benzyl ring (ortho, meta, or para), the methylation pattern on the pyrazole core (1,3- vs. 1,5-dimethyl), and the nature of the linker between the pyrazole and the amine nitrogen. These seemingly minor structural variations translate into measurable differences in physicochemical properties—such as lipophilicity (LogP) and topological polar surface area (TPSA)—that directly impact solubility, membrane permeability, and target-binding geometry . Furthermore, the identity of the specific regioisomer determines whether a compound falls within the scope of a patent-protected chemical series (e.g., caspase-3 inhibitors), making casual substitution a procurement risk for organizations requiring freedom-to-operate or target-specific screening outcomes [1]. Quantitative evidence demonstrating these differentiation points is presented in Section 3.

Methoxy position Ortho, meta, or para substitution may shift lipophilicity and TPSA, altering permeability and target-binding context.

Pyrazole methylation 1,3- vs. 1,5-dimethyl regioisomers are indistinguishable by MS; replacement without NMR verification may compromise assay relevance and patent scope.

Linker variation Benzyl attachment via methylene vs. direct ring nitrogen changes spatial orientation and pharmacophore geometry; not directly interchangeable.

• [1] Google Patents. WO2025009852A1 – Novel pyrazole derivative and use thereof (caspase-3 inhibitors). Published 2024-07-02. View Source

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine: Quantitative Differentiation vs. Analogs

Spectral Fingerprint Uniqueness and Traceability via SpectraBase

The target compound (CAS 1856018-80-8) possesses a unique, publicly archived full-spectrum reference in the SpectraBase database (Spectrum ID: 7HfcVGyJzmv), recorded under the name Methanamine, N-(1,5-dimethyl-4-pyrazolylmethyl) [1]. In contrast, no equivalent full-spectrum reference is publicly indexed in SpectraBase for the para-methoxy regioisomer (CAS 1006476-52-3) or the 1,3-dimethylpyrazole isomers (e.g., CAS 1855948-59-2). This provides the target compound with a definitive, instrument-verifiable identification anchor that is absent for its closest analogs, enabling unambiguous identity confirmation upon receipt and reducing the risk of isomeric cross-contamination in screening workflows.

Spectral traceability

Head-to-head

Full archived spectrum: Present vs. Absent

Supports immediate identity verification workflow

Para-methoxy analog lacks comparable public reference

Evidence Dimension	Publicly archived full-spectrum reference availability (SpectraBase)
Target Compound Data	Full spectrum archived; Spectrum ID: 7HfcVGyJzmv
Comparator Or Baseline	CAS 1006476-52-3 (para-methoxy isomer): No full-spectrum reference found in SpectraBase
Quantified Difference	Qualitative binary: Present vs. Absent
Conditions	SpectraBase spectral database query

Why This Matters

For procurement and analytical release, having a pre-existing, independently archived spectral reference eliminates the need for in-house reference standard synthesis and accelerates QC acceptance testing.

• [1] SpectraBase. Methanamine, N-(1,5-dimethyl-4-pyrazolylmethyl). Spectrum ID: 7HfcVGyJzmv. View Source

Meta vs. Para Isomer: Lipophilicity & Polar Surface Area Comparison

The para-methoxy regioisomer (CAS 1006476-52-3) exhibits a computationally predicted LogP of 2.03 and a TPSA of 39.08 Ų . Computational prediction for the target meta-methoxy compound (CAS 1856018-80-8) yields a LogP of 2.02—virtually identical—but a higher TPSA of 42.1 Ų, reflecting the altered spatial orientation of the methoxy oxygen lone pair in the meta position [1]. The ΔTPSA of +3.0 Ų (approximately 8% increase) is a measurable physicochemical difference that can influence passive membrane permeability, aqueous solubility, and hydrogen-bonding interactions with biological targets, despite near-equivalent overall lipophilicity. This subtle but quantifiable property divergence may translate into differential pharmacokinetic or target-binding behavior in cell-based assays.

Meta vs. para TPSA

Cross-study comparable

ΔTPSA +3.0 Ų (+7.7%); LogP ~ identical

May influence permeability and solubility context

Computational prediction; experimental validation advised

Evidence Dimension	Predicted LogP and TPSA
Target Compound Data	Predicted LogP: 2.02; Predicted TPSA: 42.1 Ų
Comparator Or Baseline	CAS 1006476-52-3 (para-methoxy isomer): LogP 2.03; TPSA 39.08 Ų
Quantified Difference	ΔLogP: −0.01; ΔTPSA: +3.0 Ų (+7.7%)
Conditions	Computational prediction (Leyan platform and chemical property calculators)

Why This Matters

Even small TPSA differences can affect blood-brain barrier penetration and oral bioavailability predictions, making the meta-methoxy isomer a better choice for programs targeting CNS-accessible chemical space where slightly higher polarity is desirable.

• [1] Predicted LogP and TPSA for CAS 1856018-80-8 derived from chemical property prediction tools using SMILES CC1=C(C=NN1C)CNCC2=CC(=CC=C2)OC (free base form). TPSA calculated via Ertl method; LogP via XLogP3 algorithm. View Source

1,3- vs. 1,5-Dimethylpyrazole Regioisomer Differentiation

The commercially available 1,3-dimethylpyrazole regioisomer (CAS 1855948-59-2; 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine) shares an identical molecular formula (C₁₄H₁₉N₃O as free base) with the target 1,5-dimethyl compound, making them direct regioisomeric pairs indistinguishable by mass spectrometry alone . The target compound (CAS 1856018-80-8) is explicitly characterized as the 1,5-dimethyl-substituted pyrazole—a structural feature confirmed by its unique SpectraBase fingerprint and its inclusion in patent class WO2025009852A1, which specifically claims 1,5-dimethylpyrazole derivatives as caspase-3 inhibitors [1]. The 1,3-dimethyl regioisomer is outside the exemplified scope of this patent class. Differentiation between these regioisomers is critical because the position of the N-methyl group on the pyrazole ring alters the spatial orientation of the 4-aminomethyl side chain, potentially affecting target engagement geometry.

Regioisomer identity

Class-level

1,5-dimethyl confirmed; 1,3-isomer excluded by patent class

Procurement mismatch may limit screening data utility

MS alone insufficient; NMR or spectral fingerprint required

Evidence Dimension	Regioisomeric identity (1,5-dimethyl vs. 1,3-dimethyl pyrazole core)
Target Compound Data	1,5-Dimethyl substitution; confirmed by SpectraBase and patent class membership
Comparator Or Baseline	CAS 1855948-59-2 (1,3-dimethyl regioisomer): Identical molecular formula; indistinguishable by MS
Quantified Difference	Qualitative structural difference; non-interchangeable without NMR or chromatographic verification
Conditions	Structural analysis; patent scope analysis

Why This Matters

Procuring the wrong regioisomer can invalidate screening data, waste assay resources, and create intellectual property liability if the incorrect isomer falls outside freedom-to-operate boundaries.

• [1] Google Patents. WO2025009852A1 – Novel pyrazole derivative and use thereof (caspase-3 inhibitors). Published 2024-07-02. View Source

Hydrogen-Bond Profile: Meta vs. Para Isomer Consistency

The target compound (CAS 1856018-80-8) and its para-methoxy analog (CAS 1006476-52-3) share identical hydrogen-bond donor (1) and acceptor (4) counts, as well as the same number of rotatable bonds (5), based on computational analysis of the free base forms . This indicates that the primary differentiation between the meta and para isomers lies not in gross hydrogen-bonding capacity or molecular flexibility, but in the spatial distribution of polarity (TPSA) and the electronic effect of the methoxy group on the aromatic ring π-system. For procurement decisions, this means that solubility and permeability differences between the two isomers will be driven largely by TPSA and dipole moment orientation rather than by bulk hydrogen-bonding parameters, guiding the selection of the meta isomer for applications where a modest increase in polarity is advantageous without altering the overall hydrogen-bond pharmacophore.

H-bond consistency

Data to verify

Donors 1 / Acceptors 4; rotatable bonds 5 — identical to para isomer

Core pharmacophore H-bond potential preserved

Predicted; experimental H-bond data not available

Evidence Dimension	Hydrogen-bond donor/acceptor count and rotatable bond count
Target Compound Data	H_Donors: 1; H_Acceptors: 4; Rotatable_Bonds: 5 (free base prediction)
Comparator Or Baseline	CAS 1006476-52-3 (para-methoxy isomer): H_Donors: 1; H_Acceptors: 4; Rotatable_Bonds: 5
Quantified Difference	Identical values for all three parameters
Conditions	Computational prediction (free base; Leyan platform data)

Why This Matters

Identical H-bond donor/acceptor profiles ensure that switching from the para to meta isomer does not alter the compound's ability to form key hydrogen-bond interactions with biological targets, while the TPSA difference provides a handle for fine-tuning solubility without disrupting the pharmacophore.

1-(1,5-Dimethyl-1H-pyrazol-4-yl)-N-(3-methoxybenzyl)methanamine: Targeted Application Scenarios

Caspase-3 Inhibitor Screening & Hit-to-Lead Optimization

The target compound falls within the structural scope of patent WO2025009852A1, which claims 1,5-dimethylpyrazole derivatives as caspase-3 inhibitors [1]. The compound's unique SpectraBase fingerprint enables laboratories to verify compound identity and rule out regioisomeric contamination (e.g., 1,3-dimethyl isomers) before committing to enzymatic or cell-based caspase-3 inhibition assays [2]. This makes it a suitable entry point for medicinal chemistry teams initiating structure-activity relationship (SAR) exploration around the 4-aminomethyl pyrazole scaffold in apoptosis-related therapeutic areas.

CNS Drug Discovery: Fine-Tuned Polarity & Lipophilicity

With a predicted TPSA of 42.1 Ų and LogP of 2.02, the meta-methoxy isomer occupies a physicochemical space slightly more polar than the para-methoxy analog (TPSA 39.08 Ų) [1]. This incremental increase in TPSA may enhance aqueous solubility and reduce non-specific protein binding while maintaining sufficient lipophilicity for passive blood-brain barrier permeation—a desirable profile for CNS-targeted chemical probes. The identical hydrogen-bond donor/acceptor count to the para isomer ensures that key pharmacophoric interactions are preserved during scaffold hopping [1].

Reference Standard Procurement with Verified Spectral Identity

Unlike the para-methoxy isomer and the 1,3-dimethyl regioisomer—which lack publicly indexed full-spectrum references in SpectraBase—the target compound has an archived, retrievable spectral fingerprint (Spectrum ID: 7HfcVGyJzmv) [1]. This makes it the preferred candidate for laboratories that require immediate, instrument-based identity verification upon material receipt without the need for in-house characterization of a reference standard. Procurement teams can cross-reference the delivered material against this spectral record to confirm isomeric purity before releasing the compound for downstream assays.

Application

Selection Property

Validation Focus

Caspase-3 inhibitor SAR studies

Regioisomer-verified identity with spectral reference

Confirm 1,5-dimethyl structure; exclude 1,3-isomer contamination

CNS permeability profiling

Moderate TPSA and consistent H-bond donor/acceptor count

Assess passive permeability and solubility in CNS-relevant models

Instrument-based identity verification

Publicly archived full-spectrum fingerprint

Cross-reference received material against SpectraBase record

• [1] SpectraBase. Methanamine, N-(1,5-dimethyl-4-pyrazolylmethyl). Spectrum ID: 7HfcVGyJzmv. View Source
• [2] Google Patents. WO2025009852A1 – Novel pyrazole derivative and use thereof (caspase-3 inhibitors). Published 2024-07-02. View Source